Cas no 3841-11-0 (Androsta-1,4-dien-3-one,9-fluoro-11,17-dihydroxy-17-(2-hydroxy-1-oxopropyl)-, (11b,17a)-)
3841-11-0 structure
Product Name:Androsta-1,4-dien-3-one,9-fluoro-11,17-dihydroxy-17-(2-hydroxy-1-oxopropyl)-, (11b,17a)-
CAS No:3841-11-0
MF:C22H29FO5
MW:392.461070775986
CID:315300
PubChem ID:56841872
Update Time:2025-04-19
Androsta-1,4-dien-3-one,9-fluoro-11,17-dihydroxy-17-(2-hydroxy-1-oxopropyl)-, (11b,17a)- Chemical and Physical Properties
Names and Identifiers
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- Androsta-1,4-dien-3-one,9-fluoro-11,17-dihydroxy-17-(2-hydroxy-1-oxopropyl)-, (11b,17a)-
- (8S,9R,10S,11S,13S,14S,17R)-9-fluoro-11,17-dihydroxy-17-[(2S)-2-hydroxypropanoyl]-10,13-dimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
- Fluperolone
- Fluperolone [INN:BAN]
- FLUPEROLONE [INN]
- DTXSID60191746
- 3841-11-0
- DB13491
- Androsta-1,4-dien-3-one, 9-fluoro-11.beta.,17.alpha.-dihydroxy-17-lactoyl-
- Androsta-1,4-dien-3-one, 9-fluoro-11,17-dihydroxy-17-(2-hydroxy-1-oxopropyl)-, (11.beta.,17.alpha.)-
- S33056JLS5
- UNII-S33056JLS5
- Q27288511
- 9-FLUORO-11.BETA.,17.ALPHA.-DIHYDROXY-17-(S)-LACTOYLANDROSTA-1,4-DIEN-3-ONE
- FLUPEROLONE [WHO-DD]
-
- Inchi: 1S/C22H29FO5/c1-12(24)18(27)21(28)9-7-15-16-5-4-13-10-14(25)6-8-19(13,2)22(16,23)17(26)11-20(15,21)3/h6,8,10,12,15-17,24,26,28H,4-5,7,9,11H2,1-3H3/t12-,15-,16-,17-,19-,20-,21-,22-/m0/s1
- InChI Key: SLVCCRYLKTYUQP-DVTGEIKXSA-N
- SMILES: F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1CC[C@](C([C@H](C)O)=O)([C@@]1(C)C[C@@H]2O)O)=O)C
Computed Properties
- Exact Mass: 392.19990218g/mol
- Monoisotopic Mass: 392.19990218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 805
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 94.8Ų
Androsta-1,4-dien-3-one,9-fluoro-11,17-dihydroxy-17-(2-hydroxy-1-oxopropyl)-, (11b,17a)- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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